Cas no 118468-36-3 (1,4-dimethoxy-2-(3-phenylpropyl)benzene)
118468-36-3 structure
Product Name:1,4-dimethoxy-2-(3-phenylpropyl)benzene
CAS No:118468-36-3
MF:C17H20O2
MW:256.339505195618
CID:2615803
PubChem ID:69524443
Update Time:2025-04-21
1,4-dimethoxy-2-(3-phenylpropyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1,4-dimethoxy-2-(3-phenylpropyl)benzene
- DTXSID20740719
- 118468-36-3
- SCHEMBL5664114
-
- Inchi: 1S/C17H20O2/c1-18-16-11-12-17(19-2)15(13-16)10-6-9-14-7-4-3-5-8-14/h3-5,7-8,11-13H,6,9-10H2,1-2H3
- InChI Key: DZWYIIIZEYSOFS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1CCCC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 256.146329876Da
- Monoisotopic Mass: 256.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 18.5Ų
1,4-dimethoxy-2-(3-phenylpropyl)benzene Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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